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Compound of Interest

Compound Name: Disperse Blue 106

Cat. No.: B127075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthetic azo dye, Disperse Blue
106. The document details its chemical and physical properties, toxicological data, and

common industrial applications, with a focus on data relevant to scientific research and

development.

Core Chemical and Physical Properties
Disperse Blue 106 is a monoazo dye characterized by its use in the textile industry for dyeing

polyester and other synthetic fibers.[1][2][3] Its chemical structure and properties are

summarized below.
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Property Value Reference

Molecular Formula C14H17N5O3S [1][4][5][6]

Molecular Weight 335.38 g/mol [5][6][7]

CAS Registry Number 12223-01-7 [4][8]

Alternate CAS Number 68516-81-4 [5][6]

Appearance Blue-brown solid granulate [9]

Boiling Point 550.8 °C at 760 mmHg [1][9]

Flash Point 286.9 °C [1][9]

Density 1.38 g/cm³ [1]

Toxicological Profile
Disperse Blue 106 is recognized as a contact allergen and has been implicated in cases of

allergic contact dermatitis from textiles.[6] It is important to handle this compound with

appropriate safety measures.
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Toxicological Endpoint Result Reference

Acute Toxicity (Oral, Dermal,

Inhalation)

Harmful if swallowed, in

contact with skin, or if inhaled.
[9]

Skin Corrosion/Irritation
Not classified as

corrosive/irritant to skin.
[9]

Serious Eye Damage/Irritation Causes serious eye irritation. [9]

Skin Sensitization
May cause an allergic skin

reaction.
[9]

Germ Cell Mutagenicity
Shall not be classified as germ

cell mutagenic.
[9]

Carcinogenicity
Shall not be classified as

carcinogenic.
[9]

Reproductive Toxicity
Shall not be classified as a

reproductive toxicant.
[9]

Manufacturing and Application
The synthesis of Disperse Blue 106 involves the diazo coupling of 5-Nitrothiazol-2-amine with

3-(Ethyl(m-tolyl)amino)propanenitrile.[4][8] Its primary application is in the dyeing of synthetic

fibers, particularly polyester, due to its excellent color fastness and high intensity.[1][3]

A simplified workflow for the application of Disperse Blue 106 in textile dyeing is outlined

below.
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Dye Bath Preparation

Dyeing Process

Post-Treatment

Disperse Blue 106 Powder

Mix and Disperse

Water Dispersing Agents

Prepared Dye Bath

High Temperature & Pressure Dyeing

Polyester Fabric

Dyed Fabric

Rinsing

Reduction Clearing

Final Washing & Drying
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Molecular Structure

Physicochemical Properties Application Characteristics

C14H17N5O3S
Molecular Weight

(335.38 g/mol)

Azo and Thiazole groups Limited Water Solubility

Affinity for Polyester

Requires Dispersing Agents

High Color Fastness

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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